Cas no 56995-13-2 (1-(benzenesulfonyl)-6-methoxy-1H-indole)

• Product Name: 1-(benzenesulfonyl)-6-methoxy-1H-indole
• CAS No: 56995-13-2
• MF: C₁₅H₁₃NO₃S
• MW: 287.333622694016
• MDL: MFCD05741933
• CID: 1081527
• PubChem ID: 852507
• Update Time: 2025-11-02

1-(benzenesulfonyl)-6-methoxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-1-(phenylsulfonyl)-1H-indole
• 1-(benzenesulfonyl)-6-methoxyindole
• 1-benzenesulfonyl-6-methoxy-indole
• 6-methoxy-1-benzenesulfonylindole
• 6-methoxy-1-phenylsulfonyl-1H-indole
• HMS2842D13
• N-phenylsulfonyl-6-methoxy-1H-indole
• 1-(benzenesulfonyl)-6-methoxy-1H-indole
• SMR000477874
• MLS001180183
• DB-072234
• CHEMBL1464194
• SCHEMBL10345778
• methyl 1-(phenylsulfonyl)-1H-indol-6-yl ether
• G62176
• DTXSID30357372
• AQ-776/42801766
• 56995-13-2
• EN300-25302129

• MDL： MFCD05741933
• Inchi： 1S/C15H13NO3S/c1-19-13-8-7-12-9-10-16(15(12)11-13)20(17,18)14-5-3-2-4-6-14/h2-11H,1H3
• InChI Key： FYGDGGRRRGDZGP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=CC2C=CC(=CC1=2)OC)(=O)=O

Computed Properties

• Exact Mass: 287.06200
• Monoisotopic Mass: 287.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 483.9°C at 760 mmHg
• Flash Point: 246.4°C
• Refractive Index: 1.618
• PSA: 56.68000
• LogP: 3.96770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(benzenesulfonyl)-6-methoxy-1H-indole

Comprehensive Overview of 1-(Benzenesulfonyl)-6-methoxy-1H-indole (CAS No. 56995-13-2)

1-(Benzenesulfonyl)-6-methoxy-1H-indole (CAS No. 56995-13-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique indole core and benzenesulfonyl moiety, serves as a key intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for exploring novel therapeutic agents, particularly in the fields of drug discovery and medicinal chemistry.

The growing interest in 1-(Benzenesulfonyl)-6-methoxy-1H-indole is driven by its potential applications in targeting neurological disorders and inflammatory diseases. Researchers are actively investigating its role as a scaffold for designing selective enzyme inhibitors, which aligns with current trends in precision medicine. The compound's methoxy group and sulfonyl functionality contribute to its ability to modulate biological pathways, making it a subject of extensive structure-activity relationship (SAR) studies.

In the context of green chemistry, 56995-13-2 has also been explored for its compatibility with sustainable synthesis methods. Recent advancements in catalytic processes and solvent-free reactions have highlighted its potential as an eco-friendly building block. This aligns with the global push toward environmentally benign chemical production, addressing concerns raised by regulatory bodies and ESG (Environmental, Social, and Governance) initiatives.

From a commercial perspective, the demand for 1-(Benzenesulfonyl)-6-methoxy-1H-indole is rising due to its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies are leveraging its versatility to accelerate lead optimization processes, reducing time-to-market for new drugs. Its patent landscape reflects ongoing innovations, with several applications filed for derivatives targeting GPCRs (G-Protein Coupled Receptors) and kinase signaling pathways.

Analytical characterization of CAS No. 56995-13-2 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, critical for Good Manufacturing Practice (GMP) compliance. The compound's physicochemical properties, including solubility and stability, are well-documented, facilitating its integration into formulation development workflows.

Emerging trends in AI-driven drug design have further amplified the relevance of 1-(Benzenesulfonyl)-6-methoxy-1H-indole. Computational models predict its interactions with biological targets, enabling virtual screening campaigns. This synergy between wet-lab experiments and in silico tools exemplifies the compound's role in modern biomolecular research.

In summary, 1-(Benzenesulfonyl)-6-methoxy-1H-indole (CAS No. 56995-13-2) represents a multifaceted tool for scientific advancement. Its applications span therapeutic development, sustainable chemistry, and cutting-edge technology, positioning it as a compound of enduring significance in both academic and industrial settings.